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Compound of Interest

Compound Name: Imisopasem manganese

Cat. No.: B10826914 Get Quote

An In-depth Technical Guide to Imisopasem Manganese for the Study of Reactive Oxygen

Species Biology

Introduction
Imisopasem manganese, also known as M40403, is a synthetic, non-peptidyl small molecule

that mimics the function of the endogenous antioxidant enzyme, manganese superoxide

dismutase (MnSOD or SOD2).[1][2] As a low-molecular-weight mimetic, it serves as a powerful

pharmacological tool for researchers, scientists, and drug development professionals to

investigate the biology of reactive oxygen species (ROS), particularly the superoxide anion

(O₂•⁻). Its stability, selectivity, and ability to penetrate cells overcome many limitations of using

native SOD enzymes in experimental settings.[1][3] This guide provides a comprehensive

overview of imisopasem manganese, its mechanism of action, key experimental data, and

detailed protocols for its application in ROS research. Its mirror-image isomer, avasopasem

manganese (GC4419), has been investigated in clinical trials for its protective effects against

chemoradiation-induced toxicities.[1][4]

Core Mechanism of Action
Imisopasem manganese functions as a catalytic antioxidant.[3] The manganese center cycles

between its Mn(II) and Mn(III) oxidation states to facilitate the dismutation of the superoxide

radical into molecular oxygen (O₂) and hydrogen peroxide (H₂O₂).[3][5] This process detoxifies

the highly reactive superoxide anion, preventing it from damaging cellular components or
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reacting with other molecules like nitric oxide (NO) to form the damaging oxidant, peroxynitrite.

[1][6]

A key feature of imisopasem is its high rate and selectivity for superoxide. It does not interact

with other ROS such as hydrogen peroxide, nitric oxide, or peroxynitrite, making it a specific

tool to probe the pathological roles of superoxide.[1][7] Unlike native SOD enzymes, it is not

deactivated by peroxynitrite.[1]
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Day 1: Acclimatize & Group Mice

Days 1-5:
Daily i.p. Injections
- 5-FU (30 mg/kg)

- M40403 (5 or 10 mg/kg)

Days 1-8:
Daily Monitoring

(Body Weight, Diarrhea Score)

Day 8: Euthanasia & 
Sample Collection

Post-Collection Analysis:
- Histology (Villus Length)

- TUNEL Assay (Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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